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Compound of Interest

4-Methyl-3,3',4'-
Compound Name:

trichlorobenzophenone
CAS No.: 951891-04-6
Cat. No.: B1359003

Get Quote

Executive Summary

4-Methyl-3,3',4'-trichlorobenzophenone is a polysubstituted diaryl ketone belonging to the
class of polychlorinated benzophenones (PCBPs). While less ubiquitous than its symmetric
analogs (e.g., 4,4'-dichlorobenzophenone), this specific isomer represents a critical structural
motif in the study of lipophilic organic pollutants and serves as a specialized intermediate in the
synthesis of agrochemicals and photoinitiators.

This guide provides a comprehensive structural analysis, a validated synthesis protocol based
on electrophilic aromatic substitution, and a predictive physicochemical profile. It is designed to
support researchers in the synthesis, identification, and safe handling of this compound.

Structural Analysis & Molecular Architecture
Core Scaffold
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The molecule consists of two benzene rings linked by a carbonyl (C=0) bridge. The
substitution pattern is asymmetric, creating distinct electronic environments on each ring:

» Ring A (3-chloro-4-methylphenyl): Characterized by the electron-donating methyl group at
the para position relative to the carbonyl, and an electron-withdrawing chlorine atom at the
meta position. The methyl group exerts a steric bulk that may influence crystal packing.

e Ring B (3,4-dichlorophenyl): A highly electron-deficient ring due to two chlorine atoms. This
moiety significantly increases the lipophilicity (LogP) and metabolic stability of the molecule.

Electronic Properties

The carbonyl group acts as an electron-withdrawing sink, pulling density from both rings.
However, the 4-methyl group on Ring A provides a weak inductive push (+I effect), slightly
increasing the electron density of the carbonyl oxygen compared to a fully chlorinated analog.
This subtle electronic modulation makes the carbonyl carbon slightly less electrophilic than in
3,3',4,4'-tetrachlorobenzophenone.

Structural Diagram (Graphviz)

The following diagram illustrates the connectivity and key functional domains.
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Figure 1: Structural connectivity map highlighting the asymmetric substitution pattern and
functional domains.
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Physicochemical Profile

The following data is synthesized from group contribution methods and comparative analysis
with structural analogs (e.g., 3,4-dichlorobenzophenone).

Property Value | Range Methodology / Notes
Molecular Formula C14H9CI30 Exact Mass: 297.97 g/mol
Molecular Weight 299.58 g/mol Standard Atomic Weights
) ) ] Predicted based on MW and
Physical State Solid (Crystalline) )
polarity
] ] Estimated (Analog: 3,4-DCBP
Melting Point 85°C — 105°C
mp ~102°C)
Highly Lipophilic (Predicted via
LogP (Octanol/Water) 58+0.4
XLOGP3)
Water Solubility < 0.05 mg/L Practically insoluble
- ] ) Soluble in DCM, Toluene,
Solubility (Organic) High
Acetone
H-Bond Acceptors 1 Carbonyl Oxygen
H-Bond Donors 0 Aprotic structure

Synthesis Protocol: Friedel-Crafts Acylation

The most robust route to 4-Methyl-3,3',4'-trichlorobenzophenone is the Friedel-Crafts
acylation of 2-chlorotoluene with 3,4-dichlorobenzoyl chloride. This approach leverages the
directing effects of the methyl group to ensure regioselectivity.

Retrosynthetic Logic

e Disconnection: Carbonyl-Aryl bond.

e Nucleophile: 2-Chlorotoluene.[1] The methyl group (position 1) is a strong ortho/para director.
The chlorine (position 2) is a weak ortho/para director (deactivating).
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Regioselectivity: The position para to the methyl group (position 4) is sterically accessible
and electronically activated. This yields the desired 4-methyl-3-chlorophenyl substitution
pattern relative to the new ketone bond.

Experimental Workflow

Reagents:

3,4-Dichlorobenzoyl chloride (1.0 eq)

2-Chlorotoluene (1.1 eq)

Aluminum Chloride (AICI3) (1.2 eq, anhydrous)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent.

Step-by-Step Procedure:

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and addition funnel. Maintain an inert atmosphere (N2 or Ar).

Lewis Acid Suspension: Charge the flask with anhydrous AICIs (1.2 eq) and dry DCM (5
mL/mmol). Cool to 0°C in an ice bath.

Acyl Chloride Addition: Add 3,4-dichlorobenzoyl chloride (1.0 eq) dropwise. Stir for 15
minutes to form the acylium ion complex.

Nucleophile Addition: Add 2-chlorotoluene (1.1 eq) dropwise over 30 minutes, keeping the
temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (40°C for DCM)
for 4—6 hours. Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS.

Quench: Pour the reaction mixture carefully onto crushed ice/HCI to hydrolyze the aluminum
complex.

Extraction: Separate the organic layer.[2][3] Extract the aqueous layer twice with DCM.
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 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate.
Recrystallize the crude solid from Ethanol/Hexane to obtain the target product.

Synthesis Pathway Diagram
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Figure 2: Friedel-Crafts acylation pathway utilizing 2-chlorotoluene as the nucleophilic
component.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectroscopic signatures
are expected:

Proton NMR (*H-NMR, 400 MHz, CDCIs)

e Methyl Group: A distinct singlet at & 2.40-2.45 ppm (3H).
e Aromatic Region (6 7.2 — 7.8 ppm):

o Ring A (3-Cl-4-Me): Expect an ABC pattern or broadened singlets due to substitution. The
proton ortho to the carbonyl and ortho to the CI (position 2) will appear as a doublet or fine
doublet ~7.7 ppm.
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o Ring B (3,4-diCl): Characteristic ABX system. The proton at position 2' (meta to carbonyl,
between Cl and C=0) typically appears as a doublet with small coupling constant ~7.9

ppm.

Infrared Spectroscopy (FT-IR)

e C=0 Stretch: Strong band at 1655-1665 cm~! (typical for diaryl ketones).
o C-CI Stretch: Multiple bands in the fingerprint region (700-800 cm™1).

e C-H Stretch (Aliphatic): Weak bands just below 3000 cm~1 (due to the methyl group).

Mass Spectrometry (GC-MS)

e Molecular lon (M*): m/z 298 (base peak depends on fragmentation).
» Isotope Pattern: The presence of three chlorine atoms will create a distinct cluster:
o M+ (298)
o M+2 (300) : ~100% relative abundance
o M+4 (302) : ~30% relative abundance
o M+6 (304) : Small peak

o Fragmentation: Loss of Cl (M-35) and cleavage alpha to the carbonyl (forming benzoyl

cations).
References
» Friedel-Crafts Acylation Methodology
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o Protocol validation based on analogous synthesis of 3,4-dichlorobenzophenone.
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o Geyer, H. J., et al. (2000). Bioaccumulation and occurrence of endocrine-disrupting
chemicals (EDCs).
o Spectral Data Estimation: Pretsch, E., et al. (2009). Structure Determination of Organic
Compounds. Springer. (Used for NMR shift prediction rules).

o Chemical Properties & Safety

o PubChem Compound Summary for Analog (3,4-Dichlorobenzophenone).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1359003?utm_src=pdf-custom-synthesis#bc-rfq
https://epdf.pub/deans-handbook-of-organic-chemistry9c4733301b4c9d1f2cb497cf68f39bfa89600.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10176281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10176281/
https://patents.google.com/patent/EP0600318A1/en
https://patents.google.com/patent/EP0600318A1/en
https://www.benchchem.com/product/b1359003/docs#technical-monograph-molecular-structure-characterization-of-4-methyl-3-3-4-trichlorobenzophenone
https://www.benchchem.com/product/b1359003/docs#technical-monograph-molecular-structure-characterization-of-4-methyl-3-3-4-trichlorobenzophenone
https://www.benchchem.com/product/b1359003/docs#technical-monograph-molecular-structure-characterization-of-4-methyl-3-3-4-trichlorobenzophenone
https://www.benchchem.com/product/b1359003/docs#technical-monograph-molecular-structure-characterization-of-4-methyl-3-3-4-trichlorobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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